Isoflavones
  • Irilone
    Irilone
    • Cat. No.:
    • B024697
    • CAS No.:
    • 41653-81-0
    • Molecular Formula:
    • C16H10O6
    • Molecular Weight:
    • 298.25 g/mol
    Description
    Irilone is a hydroxyisoflavone that is 6,7-methylenedioxyisoflavone substituted by hydroxy groups at positions 5 and 4'. It has a role as an immunomodulator, an antineoplastic agent and a metabolite. It is a hyd...
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  • 6
    6"-O-Malonylglycitin
    • Cat. No.:
    • B139387
    • CAS No.:
    • 137705-39-6
    • Molecular Formula:
    • C25H24O13
    • Molecular Weight:
    • 532.4 g/mol
    Description
    Malonylglycitin is a glycosyloxyisoflavone that is glycitin substituted by a malonyl group at position 6''. It has a role as a plant metabolite. It is a glycosyloxyisoflavone, a hydroxyisoflavone, a malonate est...
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  • Alpinumisoflavone
    Alpinumisoflavone
    • Cat. No.:
    • B190552
    • CAS No.:
    • 34086-50-5
    • Molecular Formula:
    • C20H16O5
    • Molecular Weight:
    • 336.3 g/mol
    Description
    Alpinumisoflavone is a member of isoflavanones. It has a role as a metabolite.
    Alpinumisoflavone has been reported in Maclura pomifera, Ficus nervosa, and other organisms with data available.
    extract from ...
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  • Cabreuvin
    Cabreuvin
    • Cat. No.:
    • B192607
    • CAS No.:
    • 1621-61-0
    • Molecular Formula:
    • C18H16O5
    • Molecular Weight:
    • 312.3 g/mol
    Description
    Cabreuvin is a methoxyisoflavone.
    7,3',4'-Trimethoxyisoflavone has been reported in Muntingia calabura, Senna alata, and other organisms with data available.
    structure in first source...
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  • 3'-Methoxypuerarin
    3'-Methoxypuerarin
    • Cat. No.:
    • B1232487
    • CAS No.:
    • Molecular Formula:
    • C22H22O10
    • Molecular Weight:
    • 446.4 g/mol
    Description
    3'-Methoxypuerarin has been reported in Pueraria montana var. lobata with data available.
    inhibits formation of advanced glycation end products;  isolated from Pueraria lobata;  structure in first s...
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  • Daidzein-7-o-glucuronide
    Daidzein-7-o-glucuronide
    • Cat. No.:
    • B1338977
    • CAS No.:
    • Molecular Formula:
    • C21H18O10
    • Molecular Weight:
    • 430.4 g/mol
    Description
    Daidzein 7-O-glucuronide belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchrom...
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  • Warangalone
    Warangalone
    • Cat. No.:
    • B1684086
    • CAS No.:
    • 4449-55-2
    • Molecular Formula:
    • C25H24O5
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Warangalone has been reported in Maclura pomifera, Euchresta horsfieldii, and other organisms with data available.
    structure in first source
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  • Neopuerarin A
    Neopuerarin A
    • Cat. No.:
    • B12424795
    • CAS No.:
    • Molecular Formula:
    • C21H20O9
    • Molecular Weight:
    • 416.4 g/mol
    Description
    from Pueraria lobata;  structure in first source
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  • 2
    2"-O-beta-L-galactopyranosylorientin
    • Cat. No.:
    • B13913189
    • CAS No.:
    • Molecular Formula:
    • C27H30O16
    • Molecular Weight:
    • 610.5 g/mol
    Description
    BenchChem offers high-quality 2"-O-beta-L-galactopyranosylorientin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2"-O-beta-L-galactopyranosylorientin including the price, delivery time, and more detailed information at info@benchchem.com."> 2"-O-beta-L-galactopyranosylorientin is a useful research compound. Its molecular formula is C27H30O16 and its molecular weight is 610.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2"-O-...
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  • Boeravinone E
    Boeravinone E
    • Cat. No.:
    • B15592553
    • CAS No.:
    • Molecular Formula:
    • C17H12O7
    • Molecular Weight:
    • 328.27 g/mol
    Description
    oeravinone E has been reported in Mirabilis jalapa with data available.
    from Boerhaavia diffusa L;  structure in first source
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